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Introduction

Dioctyl azelate (DOZ), a diester synthesized from azelaic acid and 2-ethylhexanol, is a high-
performance synthetic base oil and additive for lubricants.[1][2] Its molecular structure,
featuring a nine-carbon dicarboxylic acid, imparts a unique combination of properties that make
it highly suitable for demanding lubrication applications where extreme temperatures, longevity,
and reliability are critical. This document provides detailed application notes on the use of DOZ
in synthetic lubricants, including its key performance characteristics, comparative data with
other common diesters, and standardized experimental protocols for its evaluation.

DOz is particularly noted for its exceptional low-temperature fluidity, good thermal and oxidative
stability, and compatibility with a wide range of elastomers.[1] These attributes position it as a
valuable component in the formulation of high-performance automotive, aviation, and industrial
lubricants.[3]

Key Performance Characteristics of Dioctyl Azelate

Dioctyl azelate's performance as a lubricant base stock or additive is defined by several key
physical and chemical properties. These properties dictate its suitability for specific applications
and its advantages over other base oils.

Low-Temperature Fluidity
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One of the most outstanding features of DOZ is its excellent performance at low temperatures.
This is critical for applications that require reliable start-up and operation in cold environments,
such as in aviation and automotive engines. The long, branched ester chains of DOZ inhibit
crystallization at low temperatures, resulting in a very low pour point.

Thermal and Oxidative Stability

Synthetic esters like DOZ generally exhibit good resistance to thermal and oxidative breakdown
at high temperatures.[4][5] This stability minimizes the formation of sludge, varnish, and acidic
byproducts, which can degrade lubricant performance and damage equipment. The result is
extended oil drain intervals and improved equipment longevity.

Viscosity-Temperature Characteristics

DOZ possesses a high viscosity index (VI), which indicates that its viscosity changes less with
temperature fluctuations compared to lubricants with a lower VI.[6] This property is crucial for
maintaining a stable lubricating film across a wide operating temperature range, ensuring
effective lubrication at both low-temperature start-up and high-temperature operation.

Lubricity and Wear Protection

The polar nature of the ester molecules in DOZ allows them to adhere to metal surfaces,
forming a persistent lubricating film that reduces friction and wear, particularly under boundary
lubrication conditions.[7] This inherent lubricity can be further enhanced with the addition of
anti-wear and extreme pressure additives.

Additive Solubility and Compatibility

DOZ exhibits good solvency, which allows for the effective dissolution of performance-
enhancing additives.[3] It is also compatible with a wide range of common lubricant additives,
enabling the formulation of sophisticated lubricant packages tailored to specific performance
requirements.

Elastomer Compatibility

Lubricants come into contact with various seals and elastomers in machinery. Incompatibility
can lead to seal swelling or shrinkage, resulting in leaks. DOZ generally shows good
compatibility with many common elastomers used in sealing applications.[8][9]
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Comparative Performance Data

The selection of a synthetic ester for a lubricant formulation often involves a trade-off between
various performance characteristics and cost. The following table provides a comparative
summary of the typical properties of dioctyl azelate (DOZ) against two other commonly used
diesters: dioctyl adipate (DOA) and dioctyl sebacate (DOS).

. . Dioctyl
Dioctyl Azelate Dioctyl
Property . Sebacate Test Method
(DOZ) Adipate (DOA)
(DOS)

Kinematic
Viscosity @ 40°C  ~18-22 ~12-15 ~20-24 ASTM D445
(cSt)
Kinematic
Viscosity @ ~4.0-4.5 ~3.0-3.5 ~4.5-5.0 ASTM D445
100°C (cSt)
Viscosity Index ~150-160 ~140-150 ~150-160 ASTM D2270
Pour Point (°C) <-60[4] ~-60 ~-55 ASTM D97
Flash Point (°C) > 210[1] > 200 > 215 ASTM D92
Oxidative Good to

- Good Excellent ASTM D2272
Stability Excellent
Low-
Temperature Excellent Very Good Excellent -
Performance
Elastomer

o Good Good Good -

Compatibility
Biodegradability Good Good Good OECD 301

Note: The values presented in this table are typical and can vary depending on the specific
grade and manufacturing process of the product.
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Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the
performance of dioctyl azelate in synthetic lubricants.

Determination of Kinematic Viscosity and Viscosity
Index

Standard: ASTM D445 (Kinematic Viscosity) and ASTM D2270 (Viscosity Index)

Objective: To measure the kinematic viscosity of the lubricant at two different temperatures
(40°C and 100°C) and to calculate the viscosity index, which represents the effect of
temperature on viscosity.

Apparatus:

o Calibrated glass capillary viscometer (e.g., Ubbelohde type)

» Constant temperature bath, capable of maintaining temperatures within £0.02°C
e Timer, accurate to 0.1 seconds

e Thermometer, calibrated

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

o Charge the viscometer with the lubricant sample, ensuring no air bubbles are trapped.

o Place the viscometer in the constant temperature bath set to 40°C and allow it to equilibrate
for at least 30 minutes.

» Using suction, draw the lubricant up through the capillary to a point above the upper timing
mark.

» Release the suction and allow the lubricant to flow freely down the capillary.
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 Start the timer as the meniscus of the lubricant passes the upper timing mark and stop it as it
passes the lower timing mark.

» Repeat the measurement at least three times and calculate the average flow time.

» Calculate the kinematic viscosity at 40°C by multiplying the average flow time by the
viscometer calibration constant.

* Repeat steps 3-8 with the constant temperature bath set to 100°C.

» Using the kinematic viscosity values at 40°C and 100°C, calculate the Viscosity Index
according to the formulas provided in ASTM D2270.

Determination of Pour Point

Standard: ASTM D97

Objective: To determine the lowest temperature at which a lubricant will continue to flow under
prescribed conditions.

Apparatus:

e Pour point test jar
o Jacket

e Disc

o Gasket

e Cooling bath(s)

e Thermometer
Procedure:

e Pour the lubricant sample into the test jar to the marked level.
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« If the sample has been previously heated, allow it to cool to at least 9°C above the expected
pour point.

 Insert the thermometer into the cork stopper so that it is positioned in the center of the
sample.

» Place the test jar in the cooling bath.

o At each thermometer reading that is a multiple of 3°C, remove the test jar from the jacket
and tilt it just enough to ascertain whether there is movement of the oil.

e The test is complete when the oil shows no movement when the jar is held horizontally for 5
seconds.

e The pour point is recorded as 3°C above this solid point temperature.

Determination of Oxidation Stability

Standard: ASTM D2272 (Rotating Pressure Vessel Oxidation Test - RPVOT)

Objective: To evaluate the oxidation stability of a lubricant in the presence of water and a
copper catalyst coil under pressurized oxygen at an elevated temperature.

Apparatus:

Rotating pressure vessel

Oxygen cylinder with pressure regulator

Heating bath capable of maintaining 150 + 0.1°C

Pressure recorder

Copper catalyst wire
Procedure:

e Weigh 50 £ 0.5 g of the lubricant sample into a glass container.
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e Add 5 £ 0.05 mL of distilled water.

e Place a polished copper catalyst coil into the container.

e Place the glass container into the pressure vessel.

o Seal the vessel and purge with oxygen.

o Pressurize the vessel with oxygen to 620 £ 14 kPa (90 + 2 psi) at room temperature.

e Place the vessel in the heating bath maintained at 150°C and start the rotation at 100 £ 5
rpm.

o Continuously record the pressure inside the vessel.

e The test is complete when the pressure has dropped by 175 kPa (25.4 psi) from the
maximum pressure observed.

e The result is reported as the time in minutes for this pressure drop to occur, which is the
oxidation lifetime of the lubricant.

Determination of Wear Preventive Characteristics

Standard: ASTM D4172 (Four-Ball Wear Test)

Objective: To determine the wear preventive properties of a lubricant by measuring the wear
scar on steel balls under specified test conditions.

Apparatus:

e Four-ball wear test machine

o Steel balls (AISI 52100 steel)

e Microscope for measuring wear scars
Procedure:

o Thoroughly clean four new steel balls with a solvent.
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e Clamp three balls securely in the ball pot and add the lubricant sample to cover the balls.
» Place the fourth ball in the chuck of the test machine.
o Assemble the ball pot onto the machine.

o Apply the specified load (e.g., 40 kgf) and start the motor to rotate the top ball at the
specified speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes) at a controlled
temperature (e.g., 75°C).

» At the end of the test, disassemble the apparatus and clean the three lower balls.

o Measure the diameter of the wear scars on the three lower balls in two directions (parallel
and perpendicular to the direction of sliding) using the microscope.

o Calculate the average wear scar diameter in millimeters. A smaller wear scar indicates better
wear protection.

Visualizations
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Caption: Workflow for Synthetic Lubricant Formulation and Evaluation.
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Diester Chemical Structure-Property Relationship
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Caption: Relationship between Diester Structure and Lubricant Properties.

Conclusion

Dioctyl azelate is a high-performance synthetic ester that offers a compelling balance of
properties for demanding lubricant applications. Its standout feature is its exceptional low-
temperature performance, complemented by good thermal and oxidative stability, a high
viscosity index, and inherent lubricity. These characteristics make it an excellent choice as a
base oil or co-base oil in the formulation of synthetic lubricants for automotive, aviation, and
industrial uses where reliable performance across a wide temperature range is paramount. The
provided experimental protocols offer a standardized framework for the evaluation and quality
control of lubricants formulated with dioctyl azelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

